Cas no 1219911-60-0 (1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine)

• Product Name: 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine
• CAS No: 1219911-60-0
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 6152931
• PubChem ID: 49676660
• Update Time: 2025-10-30

1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine
• CHEMBL4891883
• SCHEMBL23957498
• AKOS024523083
• 1-[2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl]-4-cyclopentanecarbonylpiperazine
• [4-[2-(1,3-benzodioxol-5-yl)cyclopropanecarbonyl]piperazin-1-yl]-cyclopentylmethanone
• (4-(2-(benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl)piperazin-1-yl)(cyclopentyl)methanone
• VU0524419-1
• 1219911-60-0
• F5855-0607

• Inchi： 1S/C21H26N2O4/c24-20(14-3-1-2-4-14)22-7-9-23(10-8-22)21(25)17-12-16(17)15-5-6-18-19(11-15)27-13-26-18/h5-6,11,14,16-17H,1-4,7-10,12-13H2
• InChI Key： CVSUSOFRKSXEAN-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1=CC=C2C(=C1)OCO2)N1CCN(C(C2CCCC2)=O)CC1

Computed Properties

• Exact Mass: 370.18925731g/mol
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine

Introduction to 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine (CAS No. 1219911-60-0)

1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine, identified by its CAS number 1219911-60-0, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functionalized cycloalkyl groups. The presence of benzodioxol (also known as dihydrostilbene oxide) and piperazine moieties in its molecular structure suggests potential pharmacological activity, particularly in the modulation of central nervous system (CNS) pathways and other biological targets.

The benzodioxol scaffold is a well-documented pharmacophore in medicinal chemistry, often associated with compounds exhibiting anxiolytic, antidepressant, and anticonvulsant properties. Its structural features facilitate interactions with various biological receptors and enzymes, making it a valuable component in the design of novel therapeutic agents. In contrast, the cyclopropanecarbonyl and cyclopentanecarbonyl groups introduce rigidity and specific spatial orientations to the molecule, which can influence its binding affinity and selectivity. These structural elements are often employed to enhance metabolic stability and improve pharmacokinetic profiles.

The piperazine moiety is another key feature of this compound, contributing to its potential biological activity. Piperazine derivatives are widely recognized for their role in treating parasitic infections, allergies, and CNS disorders. The combination of these structural components in 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine suggests a multifaceted pharmacological profile that warrants further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the benzodioxol ring may interact with serotonin receptors (e.g., 5-HT1A), while the piperazine group could engage with dopamine receptors (e.g., D2). Additionally, the cycloalkyl substituents may influence the compound's solubility and bioavailability, critical factors in drug development.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases. The cyclopropanecarbonyl moiety, in particular, has been observed to modulate the activity of enzymes such as monoamine oxidase (MAO), which plays a role in the metabolism of neurotransmitters like serotonin and dopamine.

The synthesis of 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis to construct the complex cyclic framework. The successful preparation of this compound underscores the growing capabilities of modern synthetic methodologies and opens new avenues for further derivatization and optimization.

One of the most promising areas of research is the exploration of this compound's potential as a lead candidate for treating CNS disorders. The unique combination of structural features makes it an attractive starting point for designing molecules with enhanced efficacy and reduced side effects compared to existing therapies. For instance, modifications to the benzodioxol scaffold could fine-tune its interactions with specific receptors while maintaining overall pharmacological activity.

Another exciting direction is the investigation of this compound's role in modulating inflammatory pathways. Emerging evidence suggests that certain benzodioxol derivatives exhibit anti-inflammatory properties by inhibiting key signaling molecules such as nuclear factor kappa B (NFκB). The presence of both cyclopropanecarbonyl and cyclopentanecarbonyl groups may further enhance these effects by providing additional binding sites or improving cellular uptake.

The development of novel analytical techniques has also facilitated a deeper understanding of this compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and identifying potential impurities or degradation products. These tools are essential for ensuring the quality and consistency of synthetic batches used in preclinical studies.

Preclinical studies are currently underway to evaluate the safety and efficacy of 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine in animal models. Initial results are promising, showing potential therapeutic benefits without significant adverse effects at tested doses. These findings provide a strong foundation for advancing into human clinical trials, where its true clinical utility will be assessed.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to identify structural features that correlate with desired biological activities. By leveraging these computational tools, researchers can prioritize compounds for further investigation based on their predicted efficacy and safety profiles.

The future prospects for 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-cyclopentanecarbonylpiperazine are vast, with numerous possibilities for further research and development. Continued exploration into its pharmacological mechanisms will provide valuable insights into its therapeutic potential across multiple disease areas. Additionally, collaborations between academic institutions and pharmaceutical companies could lead to innovative approaches for optimizing its properties into a viable drug candidate.